N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzo[d][1,3]dioxole-5-carboxamide
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Description
N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C21H22N2O5 and its molecular weight is 382.416. The purity is usually 95%.
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Scientific Research Applications
Design and Synthesis for Antibacterial Activity
A study on the design, synthesis, and QSAR studies of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones demonstrates a novel class of promising antibacterial agents. These compounds showed significant activity against Staphylococcus aureus and Bacillus subtilis, highlighting the potential of structurally similar compounds in developing new antibacterial therapies (Palkar et al., 2017).
Antiallergic Activity
Research into acidic derivatives of 4H-pyrimido[2,1-b]benzazol-4-ones revealed their antiallergic activity, comparable to disodium cromoglycate. This suggests that modifications to the core structure of compounds like the one could explore their utility in treating allergies (Wade et al., 1983).
Anti-inflammatory and Analgesic Agents
A study synthesized novel derivatives from visnaginone and khellinone as anti-inflammatory and analgesic agents. This research outlines a pathway for exploring the therapeutic potential of structurally complex compounds in inflammation and pain management (Abu‐Hashem et al., 2020).
Serotonin-3 Receptor Antagonists
The development of potent serotonin-3 receptor antagonists through structural modifications suggests a methodology for investigating the specified compound's potential effects on neurotransmitter receptors, which could have implications for treating gastrointestinal disorders or emesis (Harada et al., 1995).
Anticancer Activity
The synthesis and pharmacological evaluation of novel benzoxepine-1,2,3-triazole hybrids as potential antibacterial and anticancer agents illustrate the diverse biological activities that structural analogs can exhibit. This provides a foundation for assessing the anticancer properties of the specified compound (Kuntala et al., 2015).
Antidepressant Potential
Exploration of structurally novel 5-HT3 receptor antagonists for new antidepressants highlights the approach to identifying the neuropharmacological applications of complex compounds. This research avenue could be pertinent for examining the potential psychiatric benefits of the specified compound (Mahesh et al., 2011).
Properties
IUPAC Name |
N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)-1,3-benzodioxole-5-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O5/c1-4-23-15-7-6-14(10-17(15)26-11-21(2,3)20(23)25)22-19(24)13-5-8-16-18(9-13)28-12-27-16/h5-10H,4,11-12H2,1-3H3,(H,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHQSXLMWSXXBPJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)NC(=O)C3=CC4=C(C=C3)OCO4)OCC(C1=O)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.